Cas no 89967-08-8 (1-Propanone, 1-(2-methyl-4-pyrimidinyl)-, oxime)

• Product name: 1-Propanone, 1-(2-methyl-4-pyrimidinyl)-, oxime
• CAS No: 89967-08-8
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 584594
• PubChem ID: 137086759

1-Propanone, 1-(2-methyl-4-pyrimidinyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-methyl-4-pyrimidinyl)-, oxime
• 2-methyl-6-(1-nitrosopropylidene)-1H-pyrimidine
• 89967-08-8
• DTXSID20756153
• 2-Methyl-6-(1-nitrosopropylidene)-1,6-dihydropyrimidine

• Inchi： InChI=1S/C8H11N3O/c1-3-7(11-12)8-4-5-9-6(2)10-8/h4-5,12H,3H2,1-2H3/b11-7+
• InChI Key： MLHICDQJTXXHPO-YRNVUSSQSA-N
• SMILES： CCC(=NO)C1=NC(=NC=C1)C

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų
• XLogP3: 1.3